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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Benzyl 2-methylbenzoate, a
benzoate ester with the CAS number 67157-60-2. While structurally similar to its well-known
isomer, Benzyl benzoate, this document focuses specifically on the properties, synthesis, and
analytical characterization of the 2-methyl substituted variant. The information herein is
intended to equip researchers and professionals in drug development and chemical synthesis
with the necessary data to handle, analyze, and utilize this compound effectively and safely.

Chemical Identity and Physical Properties

Benzyl 2-methylbenzoate, also known as Benzyl o-toluate, is an aromatic ester characterized
by a benzyl group attached to the carboxylate of 2-methylbenzoic acid. This seemingly minor
positional isomerism of the methyl group significantly influences its physical and chemical
properties compared to its unsubstituted counterpart.

Table 1: Physicochemical Properties of Benzyl 2-
methylbenzoate
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Property Value Source
CAS Number 67157-60-2
Molecular Formula C15H1402
Molecular Weight 226.27 g/mol
IUPAC Name benzyl 2-methylbenzoate
Synonyms Benzyl o-toluate, o-Toluic acid,
benzyl ester
Computed XLogP3 4.2

Topological Polar Surface Area  26.3 A2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count :
Rotatable Bond Count 4
Experimental Boiling Point Data not available
Experimental Melting Point Data not available
Experimental Density Data not available

Note: Experimental physical properties such as boiling point, melting point, and density for
Benzyl 2-methylbenzoate are not readily available in the reviewed literature. Researchers
should determine these properties experimentally for their specific applications. For context, the
isomeric Benzyl benzoate (CAS 120-51-4) has a melting point of approximately 21°C and a
boiling point of 323-324°CJ[1].

Synthesis of Benzyl 2-methylbenzoate

The synthesis of Benzyl 2-methylbenzoate is typically achieved through the esterification of 2-
methylbenzoic acid or its derivatives with benzyl alcohol. One documented laboratory-scale
synthesis involves an oxidative esterification reaction.
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Conceptual Synthesis Pathway
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Caption: Oxidative esterification of 2-methylbenzoic acid.

Experimental Protocol: Oxidative Esterification

This protocol is based on a general procedure for the synthesis of benzyl esters from carboxylic
acids and benzylic hydrocarbons.

Materials:

2-Methylbenzoic acid (1 mmol)

[BPy]I (Bipyridinium iodide) (0.0524 g, 20 mol%)

Toluene (or other suitable benzylic hydrocarbon) (2128 uL, 20 mmol)

tert-Butyl hydroperoxide (TBHP, 70 wt% in water) (192 pL, 1.4 mmol)

Reaction tube

Procedure:

» To a reaction tube, add 2-methylbenzoic acid (1 mmol), [BPy]l (0.0524 g), and toluene (2128
pL).
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Add TBHP (192 L) to the reaction mixture.

Stir the reaction mixture at 80°C for 8 hours.

Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

Upon completion, the product can be isolated and purified using standard techniques such
as column chromatography.

Note: This is a generalized protocol. Optimization of reaction conditions, including catalyst
loading, temperature, and reaction time, may be necessary to achieve higher yields and purity.
The reported yield for Benzyl 2-methylbenzoate using this method is 94%.

Analytical Characterization

Accurate characterization of Benzyl 2-methylbenzoate is crucial for its use in research and
development. The following section details the expected analytical data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Benzyl 2-
methylbenzoate.

0 7.96-7.93 (m, 1H): Aromatic proton ortho to the carbonyl group.

0 7.43-7.40 (m, 2H): Aromatic protons.

0 7.37-7.30 (m, 4H): Aromatic protons.

0 7.21-7.17 (m, 2H): Aromatic protons.

0 5.32 (s, 2H): Methylene protons of the benzyl group (-CHz-).

0 2.59 (s, 3H): Methyl protons (-CHs).

0 167.13: Carbonyl carbon (C=0).

0 140.22, 136.05, 131.92, 131.57, 130.57, 129.32, 128.45, 128.06, 128.05, 125.59: Aromatic
carbons.
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» 0 66.35: Methylene carbon of the benzyl group (-CH2-).
e 0 21.70: Methyl carbon (-CHs).

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is a standard method for the identification
and purity assessment of Benzyl 2-methylbenzoate.

» Electron lonization (El) Mass Spectrum: The mass spectrum of Benzyl 2-methylbenzoate
shows characteristic fragmentation patterns. Key fragments observed include m/z values of
226 (M+), 208, 119, 104, 91, and 65. The base peak is typically observed at m/z 91,
corresponding to the tropylium cation (C7H7%).

Infrared (IR) Spectroscopy

While a specific, high-resolution IR spectrum for Benzyl 2-methylbenzoate is not readily
available, the expected characteristic absorption bands can be predicted based on its
functional groups.

e ~3030 cm~1: Aromatic C-H stretching.

e ~2950 cm~1: Aliphatic C-H stretching (from the methyl and methylene groups).
e ~1720 cm~1; Strong C=0 stretching of the ester group.

e ~1270 and 1120 cm~*: C-O stretching of the ester group.

e ~1600 and 1450 cm~*: Aromatic C=C ring stretching.

High-Performance Liquid Chromatography (HPLC)

A specific HPLC method for Benzyl 2-methylbenzoate is not detailed in the available
literature. However, a general reversed-phase HPLC method can be developed for its analysis.

lllustrative HPLC Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3192985?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3192985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

